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Compound of Interest

Compound Name:
2-Bromo-4,5-

bis(trifluoromethyl)aniline

Cat. No.: B1301075 Get Quote

In-Depth Technical Guide: 2-Bromo-4,5-
bis(trifluoromethyl)aniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-4,5-
bis(trifluoromethyl)aniline, a fluorinated aromatic amine of interest in synthetic and medicinal

chemistry. This document details its commercial availability, physicochemical properties, and

potential synthetic routes, offering valuable information for its application in research and

development.

Physicochemical Properties and Commercial
Availability
2-Bromo-4,5-bis(trifluoromethyl)aniline is a substituted aniline derivative characterized by

the presence of a bromine atom and two trifluoromethyl groups on the benzene ring. These

functional groups impart unique electronic and steric properties to the molecule, making it a

potentially valuable building block in the synthesis of novel compounds.

Table 1: Physicochemical Data of 2-Bromo-4,5-bis(trifluoromethyl)aniline
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Property Value Reference

CAS Number 230295-15-5 [1]

Molecular Formula C₈H₄BrF₆N [1]

Molecular Weight 308.02 g/mol [1]

IUPAC Name
2-Bromo-4,5-

bis(trifluoromethyl)aniline
[1]

Appearance Yellowish oily substance

Purity ≥95% (typical)

Commercial Suppliers:

This chemical is available from a range of commercial suppliers, facilitating its procurement for

research purposes. The following table lists some of the known suppliers and their respective

catalog information.

Table 2: Commercial Availability of 2-Bromo-4,5-bis(trifluoromethyl)aniline

Supplier Catalog Number Purity Quantity

Matrix Scientific 081102 Not specified 1g

SynQuest

Laboratories
3830-B-X0 Not specified 50mg

Chemdiv 2094-0017 Not specified 2mg

Allbio pharm Co., Ltd. AB06053 95% Not specified

ChemicalBook Not specified Not specified Not specified

Boroncore BC002354 Not specified Not specified
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While a specific, detailed experimental protocol for the direct synthesis of 2-Bromo-4,5-
bis(trifluoromethyl)aniline is not readily available in peer-reviewed literature, its structure

suggests a plausible synthetic route via the direct bromination of 4,5-bis(trifluoromethyl)aniline.

General methods for the bromination of anilines, particularly those bearing electron-

withdrawing trifluoromethyl groups, can be adapted for this purpose.

A common strategy for the controlled monobromination of anilines involves the use of N-

bromosuccinimide (NBS) as a mild brominating agent. The reaction is typically carried out in a

polar aprotic solvent such as N,N-dimethylformamide (DMF).

Proposed Synthetic Workflow:

2-Bromo-4,5-bis(trifluoromethyl)aniline Cross-Coupling Reactions
(e.g., Suzuki, Buchwald-Hartwig)

Library of
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Biological Screening
(e.g., Kinase Assays)
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Identification Lead Optimization Drug Candidate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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